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Compound of Interest

Compound Name: Monosodium oxalate

Cat. No.: B1144325 Get Quote

For researchers, scientists, and professionals in drug development, the quality and

characterization of reference materials are paramount for ensuring the accuracy and reliability

of analytical data. Monosodium oxalate is a critical reference material, particularly in the

standardization of potassium permanganate solutions used in redox titrations, a common

analytical procedure in pharmaceutical quality control. This guide provides a comparative

analysis of commercially available monosodium oxalate reference materials, detailing their

specifications and the experimental protocols for their use.

Comparative Analysis of Monosodium Oxalate
Reference Materials
The selection of a suitable monosodium oxalate reference material depends on the specific

requirements of the analytical method and the desired level of traceability and uncertainty.

Below is a comparison of specifications from various suppliers, compiled from their certificates

of analysis and product information.
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Specification Supplier A (Example)
Supplier B

(Example)

Supplier C

(Example)

Product Name
di-Sodium oxalate,

volumetric standard

Sodium oxalate,

99.95%

SODIUM OXALATE,

reference material for

titrimetry

Grade

Secondary Reference

Material, Traceable to

NIST SRM

Extra Pure
Certified by BAM,

>99.5%

Assay (by Titration) ≥ 99.5% 100.3%[1] >99.5%[2][3]

Chloride (Cl) ≤ 0.002% Max 0.005%[4] Not specified

Sulfate (SO₄) ≤ 0.005% Not specified Not specified

Heavy Metals (as Pb) ≤ 0.001% Not specified Not specified

Loss on Drying (TGA) Not specified 0.05%[1] Not specified

Insoluble Matter ≤ 0.01% Not specified Not specified

Certifications
Traceable to NIST

SRM[5]
- Certified by BAM[2][3]

Physical Form
White crystalline

powder
White Powder[1] Solid

Note: The data presented are examples and may not reflect the most current specifications. It

is crucial to consult the supplier's latest certificate of analysis for the most accurate information.

Experimental Protocol: Assay of Monosodium
Oxalate by Redox Titration
The assay of monosodium oxalate is typically determined by redox titration with a

standardized solution of potassium permanganate (KMnO₄). This method is based on the

oxidation of the oxalate anion by the permanganate ion in an acidic solution.

Principle: 5 C₂O₄²⁻ + 2 MnO₄⁻ + 16 H⁺ → 10 CO₂ + 2 Mn²⁺ + 8 H₂O
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Materials and Reagents:

Monosodium Oxalate Reference Material

Potassium Permanganate (KMnO₄), 0.1 N solution

Sulfuric Acid (H₂SO₄), concentrated

Deionized Water

Analytical Balance

Volumetric Flasks

Burette

Erlenmeyer Flasks

Hot Plate or Water Bath

Procedure:

Preparation of the Monosodium Oxalate Solution:

Accurately weigh approximately 200 mg of the monosodium oxalate reference material.

Quantitatively transfer the weighed solid to a 250 mL volumetric flask.

Dissolve the solid in approximately 100 mL of deionized water.

Dilute to the mark with deionized water and mix thoroughly.

Titration Procedure:

Pipette 25.00 mL of the prepared monosodium oxalate solution into a 250 mL

Erlenmeyer flask.

Carefully add 5 mL of concentrated sulfuric acid to the flask.
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Heat the solution to 70-80 °C on a hot plate or in a water bath.

Titrate the hot solution with the 0.1 N potassium permanganate solution from a burette.

The permanganate solution is added dropwise with constant swirling.

The endpoint is reached when a faint, persistent pink color is observed in the solution,

indicating a slight excess of potassium permanganate.

Record the volume of potassium permanganate solution consumed.

Repeat the titration at least two more times for accuracy.

Calculation of Assay: The assay of the monosodium oxalate can be calculated using the

following formula:

Assay (%) = (V × N × Eq. Wt. × 100) / (W × (Aliquot Volume / Total Volume))

Where:

V = Volume of KMnO₄ solution consumed (L)

N = Normality of the KMnO₄ solution (eq/L)

Eq. Wt. = Equivalent weight of monosodium oxalate (67.00 g/eq)

W = Weight of the monosodium oxalate reference material taken (g)

Workflow and Data Integrity
The integrity of analytical results relies on a systematic and well-documented workflow. The

following diagram illustrates the key stages in the qualification and use of a monosodium
oxalate reference material.
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Reference Material Lifecycle

Receipt and Quarantine

Characterization and Qualification

Release for Use

Ongoing Stability Testing Use in Assays (e.g., Titrant Standardization)

Retirement/Disposal

Click to download full resolution via product page

Caption: Workflow for Reference Material Management.

This guide provides a foundational comparison and procedural outline for the use of

monosodium oxalate reference materials. For critical applications, it is imperative to consult

the specific documentation provided by the manufacturer and to perform appropriate in-house

verification of the material.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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